Cas no 1329568-92-4 (ent-Tadalafil-d3)

• Product Name: ent-Tadalafil-d3
• CAS No: 1329568-92-4
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 5043279
• Update Time: 2025-08-03

ent-Tadalafil-d3 Chemical and Physical Properties

Names and Identifiers

• ent-Tadalafil-d3
• WOXKDUGGOYFFRN-DBSXGILSSA-N
• Tadalafil EP Impurity B-d3

• MDL： MFCD04116200
• Inchi： 1S/C22H19N3O4/c1-24-10-19(26)25-16(22(24)27)9-14-13-4-2-3-5-15(13)23-20(14)21(25)12-6-7-17-18(8-12)29-11-28-17/h2-8,16,21,23H,9-11H2,1H3/t16-,21-/m0/s1
• InChI Key： WOXKDUGGOYFFRN-KKSFZXQISA-N
• SMILES： O=C1CN(C([H])([H])[H])C(=O)[C@]2([H])CC3C4=CC=CC=C4NC=3[C@H](C3=CC=C4OCOC4=C3)N12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 1

Additional information on ent-Tadalafil-d3

Comprehensive Overview of ent-Tadalafil-d3 (CAS No. 1329568-92-4): Applications, Research, and Market Trends

The compound ent-Tadalafil-d3 (CAS No. 1329568-92-4) is a deuterated analog of Tadalafil, a well-known phosphodiesterase type 5 (PDE5) inhibitor. This isotopically labeled variant has gained significant attention in pharmaceutical research, particularly in drug metabolism studies, bioanalytical assays, and clinical trial support. The incorporation of deuterium atoms enhances its utility as an internal standard in mass spectrometry, ensuring higher accuracy and reproducibility in quantitative analyses.

In recent years, the demand for deuterated compounds like ent-Tadalafil-d3 has surged due to their pivotal role in precision medicine and personalized therapeutics. Researchers leverage these compounds to track drug interactions, elucidate metabolic pathways, and optimize dosing regimens. The unique properties of deuterium-labeled molecules also make them invaluable in forensic toxicology and doping control, addressing growing concerns about substance misuse in sports and recreational activities.

The synthesis and characterization of ent-Tadalafil-d3 require advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and isotopic integrity, which are critical for regulatory compliance and research validity. As the pharmaceutical industry shifts toward green chemistry and sustainable practices, innovations in deuterium labeling—such as catalytic exchange reactions—are reducing production costs and environmental impact.

Market trends indicate a rising interest in ent-Tadalafil-d3 among contract research organizations (CROs) and academic institutions. Key drivers include the expansion of generic drug development and the need for robust analytical standards in bioequivalence studies. Additionally, the compound's relevance in erectile dysfunction research aligns with broader healthcare discussions about men's health and aging populations, topics frequently searched in medical forums and AI-driven platforms.

From a regulatory perspective, ent-Tadalafil-d3 is classified as a non-therapeutic reference material, exempt from stringent drug approval processes. However, its handling and distribution adhere to Good Laboratory Practice (GLP) and International Council for Harmonisation (ICH) guidelines. This compliance ensures its safe use in preclinical studies and diagnostic applications, further solidifying its position in the research supply chain.

Looking ahead, the integration of AI-driven drug discovery and machine learning in pharmacokinetic modeling is expected to amplify the demand for isotopic standards like ent-Tadalafil-d3. These technologies rely on high-quality data inputs, underscoring the compound's role in advancing digital health initiatives. Furthermore, public interest in performance-enhancing substances and nutraceuticals has spurred discussions about the ethical use of PDE5 inhibitors, making ent-Tadalafil-d3 a focal point in both scientific and societal debates.

In summary, ent-Tadalafil-d3 (CAS No. 1329568-92-4) exemplifies the intersection of cutting-edge science and real-world applications. Its versatility in research, coupled with evolving market dynamics, positions it as a critical tool for modern pharmacology. As stakeholders continue to explore its potential, this compound will undoubtedly remain at the forefront of analytical chemistry and therapeutic innovation.